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Compound of Interest

Compound Name: Allyl iodide

Cat. No.: B1293787

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of allyl
iodide, specifically its boiling point and density. The information is presented to be a valuable
resource for laboratory and development work.

Physical Properties of Allyl lodide

Allyl iodide (3-iodopropene) is a valuable reagent in organic synthesis. A thorough
understanding of its physical characteristics is essential for its proper handling, storage, and
application in various chemical processes.

Quantitative Data Summary

The physical properties of allyl iodide are summarized in the table below for quick reference.

Physical Property Value Conditions Citations

Standard atmospheric

Boiling Point 101-103 °C [L1[21[31[4]15]
pressure

Density 1.837 g/mL at 25 °C [1112114]

1.848 g/cm3 at12 °C [5]
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Experimental Protocols

The following sections detail the standard experimental methodologies for the determination of
the boiling point and density of a liquid such as allyl iodide.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For accurate determination, several methods can be employed.

1. Micro-Boiling Point Determination (Thiele Tube Method)
This method is suitable when only a small quantity of the substance is available.

o Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube,
heating source (Bunsen burner or oil bath).

e Procedure:

o

A small amount of allyl iodide is placed in the small test tube.

o A capillary tube, sealed at the upper end, is inverted and placed into the allyl iodide in the
test tube.

o The test tube is attached to a thermometer and placed in a Thiele tube containing heating
oil.

o The Thiele tube is gently heated, causing the air trapped in the capillary tube to expand
and exit as a stream of bubbles.

o Heating is continued until a steady stream of bubbles emerges from the capillary tube.

o The heat source is then removed, and the apparatus is allowed to cool.

o The temperature at which the liquid just begins to be drawn into the capillary tube is
recorded as the boiling point.[6]

2. Simple Distillation Method
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This method is used when a larger volume of the liquid is available and also serves to purify
the liquid.[7][8]

» Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle.
e Procedure:

o Avolume of allyl iodide (typically >5 mL) is placed in the distillation flask along with
boiling chips.[7]

o The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just
below the side arm of the distillation flask to accurately measure the temperature of the
vapor.

o The liquid is heated to a boil.

o As the vapor rises and enters the condenser, it will cool and liquefy, dripping into the
receiving flask.

o The temperature is monitored, and the steady temperature at which the liquid is distilling is
recorded as the boiling point.[8]

Determination of Density

Density is the mass of a substance per unit volume.
1. Using a Graduated Cylinder and Balance
This is a straightforward method for determining density.[9][10][11][12]
e Apparatus: Graduated cylinder, electronic balance.
e Procedure:
o The mass of an empty, dry graduated cylinder is measured and recorded.[9]
o A known volume of allyl iodide is carefully measured into the graduated cylinder.[9]

o The mass of the graduated cylinder containing the allyl iodide is then measured.[9]
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o The mass of the allyl iodide is calculated by subtracting the mass of the empty cylinder
from the mass of the filled cylinder.[12]

o The density is calculated by dividing the mass of the allyl iodide by the measured volume.
[10]

2. Using a Pycnometer (Density Bottle)
This method provides a more accurate determination of density.

o Apparatus: Pycnometer (a small glass bottle with a ground glass stopper having a capillary
tube), electronic balance.

e Procedure:

[¢]

The mass of the clean, dry pycnometer is accurately measured.

o The pycnometer is filled with distilled water of a known temperature and its mass is
measured.

o The pycnometer is emptied, dried, and then filled with allyl iodide. Its mass is then
measured.

o The mass of the water and the allyl iodide are determined by subtraction.

o The volume of the pycnometer is calculated using the known density of water at the
experimental temperature.

o The density of the allyl iodide is then calculated by dividing its mass by the volume of the
pycnometer.

Visualizations
Experimental Workflow Diagrams

The following diagrams illustrate the logical flow of the experimental procedures described
above.
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Simple Distillation Method

Place sample in distillation flask Assemble distillation apparatus Heat to boiling Monitor temperature of vapor Record steady distillation temperature
‘Thiele Tube Method
Place sample and inverted capillary in test tube Attach to thermometer and place in Thiele tube Heat gently Observe steady stream of bubbles Remove heat and cool Record temperature when liquid enters capillary

Click to download full resolution via product page

Workflow for Boiling Point Determination

Pycnometer Method

Weigh empty pycnometer Weigh pycnometer filled with water Weigh pycnometer filled with sample Calculate volume of pycnometer Calculate density of sample

Graduated Cylinder Method

Weigh empty graduated cylinder }—>| Add known volume of sample Weigh filled graduated cylinder Calculate mass of sample }—>| Calculate density (mass/volume)
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Workflow for Density Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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